N-phenylmethoxy-2-(1,2,4-triazol-1-yl)acetamide

• IUPAC Name: N-phenylmethoxy-2-(1,2,4-triazol-1-yl)acetamide
• InChI: InChI=1S/C11H12N4O2/c16-11(6-15-9-12-8-13-15)14-17-7-10-4-2-1-3-5-10/h1-5,8-9H,6-7H2,(H,14,16)
• InChI Key: GSBFNBVAQRVDOI-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CONC(=O)CN2C=NC=N2
• Molecular Formula: C11H12N4O2
• Molecular Weight: 232.24 g/mol

Description

N-phenylmethoxy-2-(1,2,4-triazol-1-yl)acetamide, also known as PTA, is a chemical compound that has gained significant attention in scientific research. It is a white crystalline solid that is soluble in organic solvents and is used in various fields of study, including medicinal chemistry, biochemistry, and pharmacology.

Mechanism of Action

The mechanism of action of N-phenylmethoxy-2-(1,2,4-triazol-1-yl)acetamide is not fully understood, but it is believed to inhibit fungal growth by interfering with the biosynthesis of ergosterol, a key component of fungal cell membranes. This compound is also thought to disrupt the fungal cell wall, leading to cell death.
Biochemical and Physiological Effects:
This compound has been shown to have low toxicity in animals and humans, making it a promising candidate for further development as an antifungal agent. It has also been investigated for its potential to modulate the immune system and inhibit the growth of cancer cells.

Advantages and Limitations for Lab Experiments

One of the major advantages of N-phenylmethoxy-2-(1,2,4-triazol-1-yl)acetamide is its ease of synthesis, making it readily available for laboratory experiments. However, its low solubility in water can make it difficult to work with in certain applications.

Future Directions

There are several potential directions for future research on N-phenylmethoxy-2-(1,2,4-triazol-1-yl)acetamide. One area of interest is the development of more efficient synthesis methods to increase yield and purity. Additionally, further studies are needed to fully understand the mechanism of action and potential applications of this compound in the treatment of fungal infections, cancer, and other diseases. Finally, investigations into the potential side effects and toxicity of this compound are also warranted.

Synthesis Methods

The synthesis of N-phenylmethoxy-2-(1,2,4-triazol-1-yl)acetamide involves the reaction of 2-(1,2,4-triazol-1-yl)acetic acid with phenylmethanol in the presence of a dehydrating agent such as thionyl chloride. The resulting product is then purified using recrystallization techniques.

Scientific Research Applications

N-phenylmethoxy-2-(1,2,4-triazol-1-yl)acetamide has been extensively studied for its potential applications in various fields of research. One of the primary areas of interest is its use as an antifungal agent. Studies have shown that this compound exhibits potent activity against various fungi, including Candida albicans, Aspergillus fumigatus, and Cryptococcus neoformans.